Cas no 1805500-53-1 (Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate)

Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethylthio (-SCF₃) and cyano (-CN) functional groups, which enhance reactivity and utility in cross-coupling reactions. The iodine substituent offers a strategic site for further derivatization via metal-catalyzed transformations, such as Suzuki or Sonogashira couplings. The ethyl ester group provides stability while allowing for subsequent hydrolysis or transesterification. This compound is particularly useful in pharmaceutical and agrochemical research, where the introduction of trifluoromethylthio groups can improve metabolic stability and lipophilicity. Its well-defined structure and multifunctional reactivity make it a valuable building block for constructing complex molecules.
Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate structure
1805500-53-1 structure
Product Name:Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate
CAS No:1805500-53-1
MF:C12H9F3INO2S
MW:415.170044660568
CID:4944727
Update Time:2025-06-08

Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate
    • Inchi: 1S/C12H9F3INO2S/c1-2-19-10(18)5-7-3-8(6-17)11(16)9(4-7)20-12(13,14)15/h3-4H,2,5H2,1H3
    • InChI Key: PYKYNDUMNDHPRW-UHFFFAOYSA-N
    • SMILES: IC1C(C#N)=CC(=CC=1SC(F)(F)F)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 396
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.4

Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015021494-250mg
Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate
1805500-53-1 97%
250mg
504.00 USD 2021-06-18
Alichem
A015021494-500mg
Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate
1805500-53-1 97%
500mg
847.60 USD 2021-06-18
Alichem
A015021494-1g
Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate
1805500-53-1 97%
1g
1,549.60 USD 2021-06-18

Additional information on Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate (CAS No. 1805500-53-1)

Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate (CAS No. 1805500-53-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its unique trifluoromethylthio and cyano functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring an iodo substituent, further enhances its reactivity, enabling diverse applications in cross-coupling reactions and other advanced synthetic methodologies.

The growing interest in fluorinated compounds and heterocyclic building blocks has propelled the demand for Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate. Researchers are particularly intrigued by its potential role in the development of novel bioactive molecules, given the increasing focus on drug discovery and precision medicine. The compound's trifluoromethylthio group is known to improve metabolic stability and bioavailability, making it a key player in the design of next-generation therapeutics.

In the agrochemical sector, Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate is being explored for its potential in creating crop protection agents. With the global emphasis on sustainable agriculture and pest resistance management, this compound's unique structural features offer promising avenues for developing environmentally friendly solutions. Its cyano and iodo moieties contribute to its versatility, allowing for tailored modifications to enhance efficacy and selectivity.

From a synthetic chemistry perspective, the compound's iodo substituent makes it an excellent candidate for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira reactions. These transformations are pivotal in constructing complex molecular architectures, which are often required in material science and electronics. The integration of trifluoromethylthio groups into organic frameworks is also a hot topic, as these groups can significantly alter the electronic properties of materials, leading to advancements in organic semiconductors and conductive polymers.

The compound's CAS No. 1805500-53-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature. As the demand for high-purity intermediates rises, the synthesis and characterization of Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate have become focal points for chemical manufacturers. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to verify its purity and structural integrity, meeting the stringent requirements of industrial and academic applications.

In conclusion, Ethyl 3-cyano-4-iodo-5-(trifluoromethylthio)phenylacetate (CAS No. 1805500-53-1) stands at the intersection of innovation and practicality. Its multifaceted applications in pharmaceuticals, agrochemicals, and advanced materials underscore its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.

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